Cas no 31081-16-0 (Guanidine,N,N,N',N''-tetramethyl-)

Guanidine,N,N,N',N''-tetramethyl- structure
31081-16-0 structure
Product name:Guanidine,N,N,N',N''-tetramethyl-
CAS No:31081-16-0
MF:C5H13N3
MW:115.176820516586
CID:310682
PubChem ID:141618

Guanidine,N,N,N',N''-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Guanidine,N,N,N',N''-tetramethyl-
    • 1,1,3,3-tetramethylguanidine
    • N,N,N',N'-Tetramethylguanidine
    • SCHEMBL13463982
    • Guanidine. 11.2.3-tetramethyl-
    • AKOS006374171
    • 31081-16-0
    • 1,1,2,3-tetramethylguanidine
    • Guanidine, N,N,N',N'-tetramethyl-
    • AKOS027323085
    • SCHEMBL50540
    • N,N,N',N''-Tetramethylguanidine
    • DTXSID70185030
    • N,N,N',N''''-Tetramethylguanidine
    • Inchi: InChI=1S/C5H13N3/c1-6-5(7-2)8(3)4/h1-4H3,(H,6,7)
    • InChI Key: NCSXOMQDXHCTOY-UHFFFAOYSA-N
    • SMILES: CN/C(/N(C)C)=N\C

Computed Properties

  • Exact Mass: 115.11109
  • Monoisotopic Mass: 115.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 85.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 27.6Ų

Experimental Properties

  • PSA: 27.63

Guanidine,N,N,N',N''-tetramethyl- Related Literature

Recommend Articles

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd